Cas no 2229612-72-8 (2-hydroxy-3-(3-methoxy-1,2-oxazol-5-yl)-2-methylpropanoic acid)

• Product Name: 2-hydroxy-3-(3-methoxy-1,2-oxazol-5-yl)-2-methylpropanoic acid
• CAS No: 2229612-72-8
• MF: C₈H₁₁NO₅
• MW: 201.176642656326
• CID: 6236688
• PubChem ID: 165839419
• Update Time: 2025-06-08

2-hydroxy-3-(3-methoxy-1,2-oxazol-5-yl)-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-hydroxy-3-(3-methoxy-1,2-oxazol-5-yl)-2-methylpropanoic acid
• 2229612-72-8
• EN300-1729914

• Inchi： 1S/C8H11NO5/c1-8(12,7(10)11)4-5-3-6(13-2)9-14-5/h3,12H,4H2,1-2H3,(H,10,11)
• InChI Key： HWNBHNKSZRVBRO-UHFFFAOYSA-N
• SMILES： OC(C(=O)O)(C)CC1=CC(=NO1)OC

Computed Properties

• Exact Mass: 201.06372245g/mol
• Monoisotopic Mass: 201.06372245g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 92.8Ų

Additional information on 2-hydroxy-3-(3-methoxy-1,2-oxazol-5-yl)-2-methylpropanoic acid

Introduction to 2-hydroxy-3-(3-methoxy-1,2-oxazol-5-yl)-2-methylpropanoic acid (CAS No. 2229612-72-8)

2-hydroxy-3-(3-methoxy-1,2-oxazol-5-yl)-2-methylpropanoic acid, identified by its CAS number 2229612-72-8, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a hydroxy group, a methylpropanoic acid backbone, and an oxazol heterocyclic ring, has garnered attention due to its structural complexity and potential biological activities. The presence of a 3-methoxy substituent on the oxazole ring further enhances its chemical diversity, making it a valuable scaffold for drug discovery and medicinal chemistry investigations.

The compound's structure is characterized by a combination of functional groups that contribute to its reactivity and interaction with biological targets. The hydroxy group at the 2-position introduces polarity and potential hydrogen bonding capabilities, while the methylpropanoic acid moiety provides a carboxylic acid functionality, enabling various derivatization strategies. The oxazol ring, a five-membered heterocycle containing oxygen and nitrogen atoms, is known for its stability and ability to participate in multiple interactions with biological molecules.

Recent advancements in computational chemistry and molecular modeling have highlighted the potential of such structurally complex compounds in modulating biological pathways. The oxazol ring, in particular, has been identified as a key pharmacophore in several bioactive molecules, exhibiting properties that make it suitable for targeting enzymes and receptors involved in metabolic disorders and inflammatory diseases. The methoxy substitution on the oxazole ring further fine-tunes the electronic properties of the molecule, influencing its binding affinity and selectivity.

In the context of drug development, 2-hydroxy-3-(3-methoxy-1,2-oxazol-5-yl)-2-methylpropanoic acid represents an intriguing candidate for further exploration. Its structural features suggest potential applications in the design of novel therapeutic agents targeting conditions such as diabetes, cardiovascular diseases, and neurodegenerative disorders. The compound's ability to engage with multiple biological targets makes it a promising lead for medicinal chemists seeking to develop next-generation pharmaceuticals.

One of the most compelling aspects of this compound is its versatility in synthetic chemistry. The presence of both a carboxylic acid and an alcohol group provides multiple points for functionalization, allowing chemists to explore diverse chemical spaces. This flexibility is particularly valuable in medicinal chemistry pipelines, where rapid access to structurally diverse analogs is crucial for optimizing pharmacological properties. Techniques such as palladium-catalyzed cross-coupling reactions and enzymatic hydrolysis have been employed to modify this compound, yielding derivatives with enhanced solubility or improved bioavailability.

The oxazole ring itself has been extensively studied for its role in natural products and synthetic scaffolds. Its incorporation into drug-like molecules has been shown to improve metabolic stability and reduce toxicity profiles. Additionally, the methoxy group on the oxazole ring can serve as a handle for further derivatization via nucleophilic aromatic substitution or ether cleavage reactions, providing access to new structural motifs. These attributes make 2-hydroxy-3-(3-methoxy-1,2-oxazol-5-yl)-2-methylpropanoic acid a versatile building block for medicinal chemists.

From a computational perspective, virtual screening methods have been employed to identify potential binding interactions between this compound and target proteins. High-throughput docking studies have revealed that it can interact with enzymes such as kinases and proteases, which are central to many disease pathways. These findings align with experimental observations from recent literature demonstrating that oxazole-containing compounds exhibit inhibitory activity against various therapeutic targets.

The synthesis of this compound involves multi-step organic transformations that showcase modern synthetic methodologies. Key steps include cyclization reactions to form the oxazole ring followed by functional group interconversions to introduce the hydroxy and methylpropanoic acid moieties. Advances in green chemistry principles have also been applied to improve the sustainability of these synthetic routes, minimizing waste generation and optimizing reaction conditions.

In conclusion, 2-hydroxy-3-(3-methoxy-1,2-oxazol-5-yl)-2-methylpropanoic acid (CAS No. 2229612-72-8) stands out as a structurally intriguing molecule with significant potential in pharmaceutical research. Its unique combination of functional groups and heterocyclic core makes it an attractive candidate for drug discovery efforts aimed at addressing complex diseases. As research continues in this area, 2229612-72-8 will undoubtedly play a pivotal role in advancing our understanding of bioactive molecules and their applications in medicine.